N-(2,5-dimethoxyphenyl)-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-[[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C16H15N3O5S/c1-21-10-5-6-12(22-2)11(8-10)17-14(20)9-25-16-19-18-15(24-16)13-4-3-7-23-13/h3-8H,9H2,1-2H3,(H,17,20)
• InChI Key: AVFKZUBAWIQRIL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)CSC2=NN=C(O2)C3=CC=CO3
• Molecular Formula: C16H15N3O5S
• Molecular Weight: 361.4 g/mol

Description

N-(2,5-dimethoxyphenyl)-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetamide, also known as DOEF, is a chemical compound that has gained attention in the scientific community due to its potential applications in research.

Mechanism of Action

N-(2,5-dimethoxyphenyl)-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetamide acts as a partial agonist at the 5-HT2A receptor, which means it activates the receptor to a lesser extent than a full agonist. This results in a milder effect compared to other hallucinogenic compounds. N-(2,5-dimethoxyphenyl)-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetamide also has an affinity for the sigma-1 receptor, which is involved in the regulation of calcium signaling and has been implicated in various neuropsychiatric disorders.
Biochemical and Physiological Effects:
N-(2,5-dimethoxyphenyl)-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetamide has been shown to increase cortical excitability in animal models, which is thought to be related to its hallucinogenic effects. It has also been found to increase the release of dopamine and serotonin in the brain, which may contribute to its psychoactive properties. N-(2,5-dimethoxyphenyl)-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetamide has been shown to have a relatively long duration of action, with effects lasting up to 8 hours in animal models.

Advantages and Limitations for Lab Experiments

N-(2,5-dimethoxyphenyl)-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetamide has several advantages for use in lab experiments. It has a high affinity for the 5-HT2A receptor, making it a useful tool for studying the receptor's function. It also has a milder effect compared to other hallucinogenic compounds, which may make it more suitable for certain types of research. However, N-(2,5-dimethoxyphenyl)-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetamide has some limitations as well. Its synthesis is complex and requires expertise in organic chemistry. It also has potential safety concerns, as it has not been extensively studied in humans.

Future Directions

There are several potential future directions for research on N-(2,5-dimethoxyphenyl)-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetamide. One area of interest is its potential therapeutic applications. N-(2,5-dimethoxyphenyl)-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetamide has been shown to have antidepressant-like effects in animal models, which may make it a promising candidate for the treatment of depression. Additionally, further research is needed to fully understand the mechanism of action of N-(2,5-dimethoxyphenyl)-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetamide and its effects on the brain. This could lead to a better understanding of the neural basis of consciousness and altered states of consciousness. Overall, N-(2,5-dimethoxyphenyl)-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetamide has the potential to be a valuable tool for research in the field of neuroscience.

Scientific Research Applications

N-(2,5-dimethoxyphenyl)-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetamide has been studied for its potential applications in the field of neuroscience. It has been found to have an affinity for the serotonin 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. N-(2,5-dimethoxyphenyl)-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetamide has been shown to have hallucinogenic effects in animal models, similar to other compounds that act on the 5-HT2A receptor. This makes N-(2,5-dimethoxyphenyl)-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetamide a promising compound for studying the mechanisms underlying hallucinations and altered states of consciousness.